Cas no 2580201-16-5 (6-(Chloromethyl)-2-pyridinesulfonamide)

• Product Name: 6-(Chloromethyl)-2-pyridinesulfonamide
• CAS No: 2580201-16-5
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• CID: 6465923
• Update Time: 2025-11-01

6-(Chloromethyl)-2-pyridinesulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-pyridinesulfonamide

• Inchi： 1S/C6H7ClN2O2S/c7-4-5-2-1-3-6(9-5)12(8,10)11/h1-3H,4H2,(H2,8,10,11)
• InChI Key： BIZSIUFHOYJKAJ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=NC(CCl)=CC=C1

Experimental Properties

• Density: 1.483±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 411.4±55.0 °C(Predicted)
• pka: 9.10±0.60(Predicted)

Additional information on 6-(Chloromethyl)-2-pyridinesulfonamide

Introduction to 6-(Chloromethyl)-2-pyridinesulfonamide (CAS No. 2580201-16-5)

6-(Chloromethyl)-2-pyridinesulfonamide, identified by its Chemical Abstracts Service (CAS) number 2580201-16-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridinesulfonamides, which are known for their versatile applications in medicinal chemistry. The presence of a chloromethyl group in its molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 6-(Chloromethyl)-2-pyridinesulfonamide consists of a pyridine ring substituted with a sulfonamide group at the 2-position and a chloromethyl group at the 6-position. This arrangement imparts unique chemical properties that make it suitable for further functionalization and derivatization. The sulfonamide moiety is particularly interesting as it is a common pharmacophore in drug design, contributing to the development of compounds with potential therapeutic effects.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyridinesulfonamides due to their ability to interact with biological targets. Research has shown that compounds containing this scaffold can exhibit antimicrobial, anti-inflammatory, and anticancer activities. Specifically, 6-(Chloromethyl)-2-pyridinesulfonamide has been investigated for its potential role in modulating enzyme activity and protein-protein interactions, which are critical mechanisms in many disease pathways.

One of the most compelling aspects of 6-(Chloromethyl)-2-pyridinesulfonamide is its utility as a building block in medicinal chemistry. The chloromethyl group provides a reactive site for nucleophilic substitution reactions, allowing chemists to attach various functional groups and create more complex molecules. This flexibility has led to several studies exploring its use in the synthesis of novel drug candidates. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in cancer progression.

Recent advancements in computational chemistry have further enhanced the understanding of how 6-(Chloromethyl)-2-pyridinesulfonamide interacts with biological systems. Molecular docking studies have revealed that this compound can bind to several protein targets with high affinity, suggesting its potential as a lead compound for drug development. These studies have also provided insights into the structural features that contribute to its binding affinity, guiding future modifications to improve its pharmacological properties.

The synthesis of 6-(Chloromethyl)-2-pyridinesulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of 2-aminopyridine-5-sulfonyl chloride with formaldehyde derivatives followed by chlorination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 6-(Chloromethyl)-2-pyridinesulfonamide has shown promise in material science. Its unique chemical properties make it suitable for developing new materials with specialized functionalities. For example, researchers have explored its use in creating polymers with enhanced thermal stability and mechanical strength. These findings highlight the broad potential applications of this compound beyond traditional pharmaceuticals.

The safety profile of 6-(Chloromethyl)-2-pyridinesulfonamide is another important consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures should be followed to minimize exposure risks. Laboratory studies have demonstrated that this compound is relatively stable under normal conditions but may decompose under extreme temperatures or acidic environments.

Future research directions for 6-(Chloromethyl)-2-pyridinesulfonamide include exploring its role in drug development through structure-activity relationship (SAR) studies. By systematically modifying its molecular structure, researchers aim to identify derivatives with improved pharmacological properties and reduced side effects. Additionally, investigating its interactions with biological targets at the molecular level will provide valuable insights into its mechanism of action.

The growing body of research on 6-(Chloromethyl)-2-pyridinesulfonamide underscores its significance as a versatile intermediate in chemical and pharmaceutical sciences. Its unique structural features and reactivity make it an invaluable tool for scientists working on developing new drugs and materials. As research continues to uncover new applications for this compound, it is expected to play an even greater role in advancing scientific discovery.